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Compound Name: 4-Methoxynicotinaldehyde

Cat. No.: B045364

An In-depth Technical Guide to 4-
Methoxynicotinaldehyde

For Researchers, Scientists, and Drug Development Professionals

Abstract

4-Methoxynicotinaldehyde, a substituted pyridine derivative, is a compound of interest in
organic synthesis and medicinal chemistry. This technical guide provides a comprehensive
overview of its physical and chemical properties, spectral data, and a representative synthesis
protocol. The information presented herein is intended to serve as a valuable resource for
researchers and professionals engaged in the fields of chemical synthesis and drug
development.

Chemical and Physical Properties

4-Methoxynicotinaldehyde (CAS RN: 82257-15-6), also known as 4-methoxy-3-
pyridinecarboxaldehyde, is a light yellow solid at room temperature.[1] Its core structure
consists of a pyridine ring substituted with a methoxy group at the 4-position and a formyl
group at the 3-position.

Structure and Identification
o |[UPAC Name: 4-methoxypyridine-3-carbaldehyde
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« Synonyms: 4-Methoxynicotinaldehyde, 3-Formyl-4-methoxypyridine, 4-Methoxy-3-
pyridinecarboxaldehyde

o CAS Number: 82257-15-6

e Molecular Formula: C7H7NO2

e Molecular Weight: 137.14 g/mol

e Canonical SMILES: COC1=C(C=NC=C1)C=0

Physicochemical Data

A summary of the key physicochemical properties of 4-Methoxynicotinaldehyde is presented
in the table below.

Property Value Reference
Appearance Light yellow solid [1]

Melting Point 63-67 °C [2][3]
Boiling Point 262.9 °C at 760 mmHg [1]

Density 1.159 g/cm3 [1]

Flash Point 112.8 °C [1]

Exact Mass 137.04800 u [1]

Spectral Data

Spectroscopic analysis is crucial for the structural elucidation and purity assessment of 4-
Methoxynicotinaldehyde.

'H NMR Spectroscopy

The proton nuclear magnetic resonance (*H NMR) spectrum provides information about the
hydrogen atoms in the molecule. A representative *H NMR spectrum of 4-
Methoxynicotinaldehyde is available from commercial suppliers.[1]
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3C NMR Spectroscopy

While a specific spectrum for 4-Methoxynicotinaldehyde is not readily available in the
searched literature, the expected chemical shifts can be inferred from analogous structures.
For the closely related 3-pyridinecarboxaldehyde, the aldehydic carbon appears at
approximately 192.5 ppm, and the pyridine ring carbons resonate between 124.4 and 154.6
ppm in DMSO-de.[4][5] The methoxy group in 4-methoxy-substituted aromatic compounds
typically shows a signal around 55 ppm.[4][5]

Infrared (IR) Spectroscopy

The infrared spectrum reveals the functional groups present in a molecule. For 4-
Methoxynicotinaldehyde, characteristic absorption bands are expected for the C=0
stretching of the aldehyde (typically around 1700 cm~1), C-O stretching of the methoxy group,
and C=N and C=C stretching vibrations of the pyridine ring.

Mass Spectrometry

Mass spectrometry provides information about the molecular weight and fragmentation pattern
of a compound. The molecular ion peak (M+) for 4-Methoxynicotinaldehyde would be
observed at an m/z of 137.14. Common fragmentation patterns for aromatic aldehydes involve
the loss of the formyl group (CHO) or hydrogen radical (He).

Experimental Protocols
Synthesis of 4-Methoxynicotinaldehyde

A representative synthesis of 4-Methoxynicotinaldehyde involves the formylation of a suitable
4-methoxypyridine precursor. A brief reported procedure is as follows:

Materials:

4-Chloropyridinium chloride

Sodium methoxide

n-Butyllithium

Ethyl formate
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» Diethyl ether

o Tetrahydrofuran (THF)
e Magnesium nitrate

e Sodium sulfate

e Potassium carbonate
 Silica gel

e Ethanol

o Ethyl acetate

Procedure: A detailed, step-by-step protocol for the multi-step synthesis is not fully available in
the public domain. However, a purification step for the crude product has been described.[2]

Purification: The crude 4-methoxynicotinaldehyde is purified by silica gel column
chromatography.[2] The column is eluted with a mixture of ethanol and ethyl acetate (5:95 v/v)
to yield the target compound as a yellow solid with a purity of >98% as determined by *H NMR.

[2]

Click to download full resolution via product page

Caption: A simplified workflow for the synthesis and purification of 4-Methoxynicotinaldehyde.

Chemical Reactivity and Stability
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The chemical reactivity of 4-Methoxynicotinaldehyde is dictated by the aldehyde functional
group and the electron-rich methoxy-substituted pyridine ring.

o Aldehyde Group: The aldehyde functionality can undergo various reactions, including
oxidation to a carboxylic acid, reduction to an alcohol, and nucleophilic addition reactions at
the carbonyl carbon. It can participate in condensation reactions, such as the Wittig or
Horner-Wadsworth-Emmons reactions, to form alkenes.

o Pyridine Ring: The pyridine nitrogen is basic and can be protonated or alkylated. The
methoxy group is an electron-donating group, which can influence the regioselectivity of
electrophilic aromatic substitution reactions on the pyridine ring.

« Stability: The compound should be stored under an inert atmosphere (nitrogen or argon) at
2-8°C.[3]

Biological Activity

The biological activity of 4-Methoxynicotinaldehyde has not been extensively studied.
However, the nicotinaldehyde scaffold is present in various biologically active molecules.
Methoxy-substituted aromatic compounds have been investigated for a range of biological
activities, including anticancer and antimicrobial properties. Further research is required to
elucidate the specific biological effects and potential signaling pathway interactions of 4-
Methoxynicotinaldehyde.
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Structural and Functional Relationships
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Caption: Logical relationship between the structural components of 4-
Methoxynicotinaldehyde and its properties.

Conclusion

4-Methoxynicotinaldehyde is a valuable chemical entity with potential applications in
synthetic and medicinal chemistry. This guide has summarized the currently available data on
its physical and chemical properties. Further research is warranted to fully characterize its
spectral properties, delineate detailed synthetic methodologies, and explore its biological
activity profile. The information provided here serves as a foundational resource to facilitate
future investigations into this promising compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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